Cas no 512809-69-7 (3-(4-Nitro-pyrazol-1-yl)-propionic acid ethyl ester)

• Product Name: 3-(4-Nitro-pyrazol-1-yl)-propionic acid ethyl ester
• CAS No: 512809-69-7
• MF: C₈H₁₁N₃O₄
• MW: 213.190641641617
• CID: 3058258
• PubChem ID: 4092097
• Update Time: 2025-04-21

3-(4-Nitro-pyrazol-1-yl)-propionic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-(4-Nitro-pyrazol-1-yl)-propionic acid ethyl ester
• AKOS015922349
• SCHEMBL17278023
• STK301651
• Oprea1_694958
• ethyl3-(4-nitro-1H-pyrazol-1-yl)propanoate
• CS-0206994
• AK-968/41170113
• BS-34645
• ethyl 3-{4-nitro-1H-pyrazol-1-yl}propanoate
• ethyl 3-(4-nitro-1H-pyrazol-1-yl)propanoate
• ethyl 3-(4-nitropyrazol-1-yl)propanoate
• 512809-69-7
• AKOS000305829

• MDL： MFCD03074365
• Inchi： 1S/C8H11N3O4/c1-2-15-8(12)3-4-10-6-7(5-9-10)11(13)14/h5-6H,2-4H2,1H3
• InChI Key： RTUQSGIUSVTNEX-UHFFFAOYSA-N
• SMILES： O(CC)C(CCN1C=C(C=N1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 213.07495584Da
• Monoisotopic Mass: 213.07495584Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 89.9Ų